diethyl [[acetyl(methyl)amino](phenyl)methyl]phosphonate

• IUPAC Name: N-[diethoxyphosphoryl(phenyl)methyl]-N-methylacetamide
• InChI: InChI=1S/C14H22NO4P/c1-5-18-20(17,19-6-2)14(15(4)12(3)16)13-10-8-7-9-11-13/h7-11,14H,5-6H2,1-4H3
• InChI Key: XBYUVIUHQTYXCQ-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(C(C1=CC=CC=C1)N(C)C(=O)C)OCC
• Molecular Formula: C14H22NO4P
• Molecular Weight: 299.30 g/mol

Description

Diethyl [[acetyl(methyl)amino](phenyl)methyl]phosphonate, commonly known as DIMP, is a chemical compound that has been extensively studied for its potential applications in various fields. This compound is a member of the organophosphate family and has attracted significant attention due to its unique properties. In

Mechanism of Action

The mechanism of action of DIMP is primarily based on its ability to inhibit acetylcholinesterase, an enzyme that is essential for the proper functioning of the nervous system. By inhibiting this enzyme, DIMP disrupts the transmission of nerve impulses, leading to paralysis and ultimately death. Additionally, DIMP has been shown to induce apoptosis, a process by which cells undergo programmed cell death.
Biochemical and Physiological Effects:
DIMP has been shown to have several biochemical and physiological effects. In vitro studies have shown that DIMP can inhibit the growth of various cancer cell lines by inducing apoptosis. Additionally, DIMP has been shown to possess antiviral and antibacterial properties. In vivo studies have shown that DIMP can induce seizures and respiratory depression in animals, indicating its potential toxicity.

Advantages and Limitations for Lab Experiments

The advantages of using DIMP in lab experiments include its high purity, stability, and well-defined chemical structure. However, the limitations of using DIMP include its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several future directions for the study of DIMP. One potential area of research is the development of new derivatives of DIMP with improved pharmacological properties. Additionally, the use of DIMP as a potential therapeutic agent for the treatment of various diseases such as cancer and viral infections warrants further investigation. Furthermore, the development of new synthetic routes for the production of DIMP could lead to more efficient and cost-effective methods for its synthesis.

Synthesis Methods

The synthesis of DIMP involves a multi-step process that requires the use of several reagents and catalysts. The first step involves the reaction between diethyl phosphite and acetic anhydride, which results in the formation of diethyl acetylphosphonate. This intermediate compound is then reacted with methylamine and benzyl chloride to produce DIMP. The overall yield of this process is around 40%, and the purity of the final product is typically above 95%.

Scientific Research Applications

DIMP has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, DIMP has been shown to possess antitumor, antiviral, and antibacterial properties. In agriculture, DIMP has been used as a pesticide due to its ability to inhibit acetylcholinesterase, an enzyme that is essential for the nervous system of insects. In material science, DIMP has been used as a precursor for the synthesis of various organic compounds.